![molecular formula C21H17F4N3OS B2510814 (3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(2-(4-(trifluoromethyl)phenyl)thiazolidin-3-yl)methanone CAS No. 2034484-15-4](/img/structure/B2510814.png)
(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(2-(4-(trifluoromethyl)phenyl)thiazolidin-3-yl)methanone
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Description
(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(2-(4-(trifluoromethyl)phenyl)thiazolidin-3-yl)methanone is a useful research compound. Its molecular formula is C21H17F4N3OS and its molecular weight is 435.44. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antimicrobial Activity
- Compounds with structural elements similar to "(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)(2-(4-(trifluoromethyl)phenyl)thiazolidin-3-yl)methanone" have been synthesized and evaluated for their antibacterial activities. For instance, novel thiazolyl pyrazole and benzoxazole derivatives have shown promising antibacterial screening results, indicating their potential as therapeutic agents against bacterial infections (Landage, Thube, & Karale, 2019).
Antimycobacterial Properties
- Research on derivatives structurally similar to the given compound has revealed their effectiveness against Mycobacterium tuberculosis, showcasing potential applications in the treatment of tuberculosis. Specifically, certain phenyl-pyrazolyl-methylphenol derivatives have demonstrated good antimycobacterial activity, highlighting their therapeutic potential (Ali & Yar, 2007).
Antifungal and Anticancer Applications
- The synthesis and biological evaluation of fluorine-containing pyrazoles and benzo[d]oxazoles, structurally akin to the specified compound, have been conducted. These studies suggest their use in developing treatments against fungal infections and cancer due to their significant antibacterial and antifungal properties (Gadakh, Pandit, Rindhe, & Karale, 2010).
Central Nervous System Depressants
- Certain derivatives, such as (1,3-dialkyl-5-amino-1H-pyrazol-4-yl)arylmethanones, have been explored for their central nervous system depressant activities, including potential anticonvulsant and antipsychotic effects. This line of research opens up possibilities for the development of new therapeutic agents targeting neurological disorders (Butler, Wise, & Dewald, 1984).
Structural Characterization and Synthesis
- Studies involving the synthesis of related pyrazole derivatives and their structural characterization through techniques like crystallography provide insights into the design and development of new compounds with potential pharmacological applications. The detailed analysis of these structures aids in understanding their interactions at the molecular level, which is crucial for drug design (Kariuki, Abdel-Wahab, & El‐Hiti, 2021).
Properties
IUPAC Name |
[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazolidin-3-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F4N3OS/c1-27-18(12-17(26-27)13-4-8-16(22)9-5-13)19(29)28-10-11-30-20(28)14-2-6-15(7-3-14)21(23,24)25/h2-9,12,20H,10-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMBOXNRSLXOJBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=CC=C(C=C2)F)C(=O)N3CCSC3C4=CC=C(C=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F4N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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